Cas no 27958-83-4 (2-(diethylamino)methylaniline)

• Product Name: 2-(diethylamino)methylaniline
• CAS No: 27958-83-4
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 1433233
• PubChem ID: 6484208
• Update Time: 2025-07-19

2-(diethylamino)methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-[(Diethylamino)methyl]aniline
• diethyl(2,4-dichloro- 5-fluoro-3-nitro-benzoyl)malonate
• diethyl-(2-amino-benzyl)-amine
• diethyl (2,4-dichloro-5-fluoro-3-nitro-benzoyl)-malonate
• AGN-PC-00NREG
• Propanedioic acid, (2,4-dichloro-5-fluoro-3-nitrobenzoyl)-, diethyl ester
• 2-amino-N,N-diethylbenzylamine
• CTK0D6795
• Diaethyl-(2-amino-benzyl)-amin
• ACMC-20malq
• 2-DIETHYLAMINOMETHYL-PHENYLAMINE
• CBA95883
• SCHEMBL5708971
• EN300-39085
• 27958-83-4
• CS-0248090
• 2-((Diethylamino)methyl)aniline
• AKOS000104226
• Z285162774
• 2-(diethylaminomethyl)aniline
• 2-(diethylamino)methylaniline

• MDL： MFCD08144100
• Inchi： 1S/C11H18N2/c1-3-13(4-2)9-10-7-5-6-8-11(10)12/h5-8H,3-4,9,12H2,1-2H3
• InChI Key： XUNNOCZTJBRTEX-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CC1C=CC=CC=1N

Computed Properties

• Exact Mass: 178.14700
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 2.69180

Additional information on 2-(diethylamino)methylaniline

Comprehensive Overview of 2-(Diethylamino)methylaniline (CAS No. 27958-83-4): Properties, Applications, and Industry Insights

2-(Diethylamino)methylaniline (CAS No. 27958-83-4) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This amine derivative features a unique molecular structure combining an aniline core with a diethylamino functional group, making it a valuable intermediate in synthetic chemistry. Its CAS registry number (27958-83-4) ensures precise identification in regulatory and research contexts.

In recent years, the demand for high-purity amine intermediates like 2-(diethylamino)methylaniline has surged, driven by advancements in drug discovery and crop protection formulations. Researchers frequently search for "amine-based catalysts" or "aniline derivatives in pharmaceuticals," reflecting growing interest in its role as a building block for bioactive molecules. The compound's solubility in organic solvents and moderate basicity further enhance its utility in fine chemical synthesis.

From an industrial perspective, 27958-83-4 is often discussed alongside "sustainable synthesis routes" and "green chemistry alternatives," addressing environmental concerns in chemical manufacturing. Analytical techniques such as HPLC and GC-MS are critical for quality control, with purity thresholds exceeding 98% for most applications. The compound's molecular weight (192.3 g/mol) and boiling point data are frequently referenced in process optimization studies.

Emerging trends highlight its potential in electronic materials, particularly as a precursor for conductive polymers and OLED components. Patent analyses reveal increasing use in "photoactive layers" and "charge transport materials," aligning with the global push for energy-efficient technologies. Safety data sheets emphasize standard laboratory handling protocols, though it remains exempt from stringent hazardous classifications.

The global market for 2-(diethylamino)methylaniline reflects regional dynamics, with Asia-Pacific dominating production due to robust chemical infrastructure. Regulatory compliance with REACH and FDA guidelines ensures its adoption in GMP-certified facilities. Future research may explore its biodegradability profile and structure-activity relationships in medicinal chemistry, answering frequent queries about "eco-friendly amine synthesis" and "structure optimization."

Technical literature underscores the compound's stability under inert conditions and compatibility with common protecting groups. Its N-alkylation potential makes it particularly valuable for creating quaternary ammonium compounds, while spectroscopic characteristics (e.g., NMR shifts at 7.2-6.8 ppm for aromatic protons) aid in reaction monitoring. These attributes position 27958-83-4 as a multifunctional reagent in academic and industrial settings alike.